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Compound of Interest

Compound Name: Sulfisomidin-d4

Cat. No.: B15565427

Sulfisomidin-d4: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this in-depth technical guide
provides comprehensive information on the commercial availability and technical applications
of Sulfisomidin-d4. This document outlines its primary utility as an internal standard in
bioanalytical studies, supported by detailed experimental protocols and quantitative data.

Commercial Availability and Suppliers

Sulfisomidin-d4 is available from several specialized chemical suppliers who focus on
providing high-quality reference standards and isotopically labeled compounds for research
purposes. The availability of this compound is crucial for an accurate and reliable quantification
of Sulfisomidine in various biological matrices.

Below is a summary of identified commercial suppliers for Sulfisomidin-d4. It is recommended
to contact the suppliers directly for the most current information on availability, pricing, and
technical documentation.
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Supplier

Product
Name/Number

CAS Number Notes

LGC Standards

Sulfisomidine-d4 /
TRC-S699379-100MG

Part of the Toronto
Research Chemicals
(TRC) product line.[1]

2732915-77-2

WITEGA Laboratorien

Sulfisomidine D4 /
Sulfaisodimidine D4

Provided as a

deuterated reference

standard for method
2732915-77-2

validation in LC-

MS/MS and GC-MS

assays.[2]

Alsachim (a Shimadzu

Group Company)

Not explicitly listed,
but specializes in
stable labeled internal

standards.

Offers custom
synthesis services
and a range of
isotopically labeled
compounds for clinical

chemistry.

Clearsynth

Custom synthesis

available

Offers custom
synthesis for stable
isotope-labeled

compounds.[3]

Physicochemical Properties of Sulfisomidin-d4
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Property Value Source

Molecular Formula C12H10D4N402S PubChem[4]
Molecular Weight 282.36 g/mol PubChem[4]
Exact Mass 282.10885386 Da PubChem[4]

4-amino-2,3,5,6-tetradeuterio-
IUPAC Name N-(2,6-dimethylpyrimidin-4- PubChem[4]

yl)benzenesulfonamide

Sulfisomidin-d4,
Synonyms ) o PubChem[4]
Sulfaisodimidine-d4

Application in Bioanalytical Methods

The primary application of Sulfisomidin-d4 is as an internal standard (IS) in quantitative
bioanalytical methods, particularly those employing liquid chromatography-tandem mass
spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is considered
the gold standard in quantitative mass spectrometry for its ability to compensate for variability
during sample preparation and analysis, thereby enhancing the accuracy and precision of the
results.

The workflow for a typical bioanalytical method using Sulfisomidin-d4 as an internal standard
is depicted below.
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Sample Preparation LC-MS/MS Analysis Data Processing
Addition of Extraction Evaporation & . . Quantification
w Sulfisomidin-d4 (IS) (PPT, LLE, or SPE) Reconstitution Soi=beraton LS BeEsian (Analyte/IS Ratio) W

100 pL Plasma Sample

Add 20 pL of
Sulfisomidin-d4 Working Solution

'

Add 300 pL of Acetonitrile

'

Vortex (1 minute)

'

Centrifuge (10,000 rpm, 5 min)

'

Transfer Supernatant

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial suppliers and availability of Sulfisomidin-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15565427#commercial-suppliers-and-availability-of-
sulfisomidin-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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